Cas no 1248517-82-9 (Ethyl 7-(E)-2-(dimethylamino)vinyl-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: Ethyl 7-(E)-2-(dimethylamino)vinyl-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 1248517-82-9
• MF: C₁₃H₁₇N₅O₂
• MW: 275.306381940842
• MDL: MFCD19103580
• CID: 4691153
• Update Time: 2025-06-22

Ethyl 7-(E)-2-(dimethylamino)vinyl-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-[(E)-2-(dimethylamino)vinyl]-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• STL444897
• T4830
• ethyl 7-[(E)-2-(dimethylamino)ethenyl]-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• ethyl 7-[(E)-2-(dimethylamino)ethenyl]-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• [1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-[(E)-2-(dimethylamino)ethenyl]-2-methyl-, ethyl ester
• Ethyl 7-(E)-2-(dimethylamino)vinyl-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylate

• MDL： MFCD19103580
• Inchi： 1S/C13H17N5O2/c1-5-20-12(19)10-8-14-13-15-9(2)16-18(13)11(10)6-7-17(3)4/h6-8H,5H2,1-4H3/b7-6+
• InChI Key： FJXYLSQPFDQCAY-VOTSOKGWSA-N
• SMILES： O(CC)C(C1C=NC2=NC(C)=NN2C=1/C=C/N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 374
• Topological Polar Surface Area: 72.6

Ethyl 7-(E)-2-(dimethylamino)vinyl-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 7-(E)-2-(dimethylamino)vinyl-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylate

Ethyl 7-(E)-2-(dimethylamino)vinyl-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylate: A Comprehensive Overview

Ethyl 7-(E)-2-(dimethylamino)vinyl-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylate, also known by its CAS No. 1248517-82-9, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of triazolopyrimidines, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure incorporates a triazolopyrimidine core with substituents that enhance its pharmacological properties.

The chemical structure of this compound is characterized by a fused triazole and pyrimidine ring system. The presence of a dimethylamino group at the vinyl position introduces electron-donating properties, which can influence the compound's interaction with biological targets. Additionally, the ethyl ester group at the carboxylate position suggests potential for further functionalization or bioavailability optimization. These structural features make it a promising candidate for drug development.

Recent studies have highlighted the importance of triazolopyrimidines in targeting various disease states, including cancer and inflammatory conditions. For instance, research published in the Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit potent anti-proliferative activity against several cancer cell lines. The biological activity of Ethyl 7-(E)-2-(dimethylamino)vinyl-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylate is attributed to its ability to modulate key signaling pathways involved in cell growth and survival.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly enhance reaction efficiency and yield. Such advancements in synthetic methodology underscore the feasibility of scaling up production for preclinical studies.

The application of computational chemistry tools has further elucidated the molecular interactions of this compound with its targets. Molecular docking studies have revealed that the dimethylamino group plays a critical role in stabilizing interactions within the active site of kinase enzymes. This insight has guided ongoing efforts to optimize the compound's selectivity and potency.

In conclusion, Ethyl 7-(E)-2-(dimethylamino)vinyl-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylate represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and promising biological profile make it a subject of continued research interest.